5-isopropyl-7-(4-(2-oxo-2-(pyrrolidin-1-yl)ethyl)piperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one

• IUPAC Name: 7-[4-(2-oxo-2-pyrrolidin-1-ylethyl)piperazine-1-carbonyl]-2-phenyl-5-propan-2-ylpyrazolo[4,3-c]pyridin-3-one
• InChI: InChI=1S/C26H32N6O3/c1-19(2)31-16-21(24-22(17-31)26(35)32(27-24)20-8-4-3-5-9-20)25(34)30-14-12-28(13-15-30)18-23(33)29-10-6-7-11-29/h3-5,8-9,16-17,19H,6-7,10-15,18H2,1-2H3
• InChI Key: AVSZYTYSXRRAHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)CC(=O)N5CCCC5
• Molecular Formula: C26H32N6O3
• Molecular Weight: 476.6 g/mol

Description

Molecular Structure Analysis

The compound has a complex structure with multiple rings, including a piperazine ring and a pyrazolo[4,3-c]pyridin-3(5H)-one ring. These rings are likely to contribute to the compound’s chemical properties and reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the piperazine ring is known to participate in reactions with both electrophiles and nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the piperazine ring could enhance the compound’s solubility in polar solvents.

Scientific Research Applications

Chemical Properties and Applications

The compound has a structure that contains elements such as pyrrolidine, piperazine, and a pyrazolopyridinone framework. This structure is significant in various scientific research contexts. For instance, compounds with a pyrazolopyridine core, similar to the one , have been studied for their potential as analgesics and anti-inflammatory agents. They are known for their stability and unique chemical properties, which make them valuable in pharmaceutical research (Karczmarzyk & Malinka, 2008).

Relevance in Antimicrobial Research

Compounds with structures similar to 5-isopropyl-7-(4-(2-oxo-2-(pyrrolidin-1-yl)ethyl)piperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one have been explored for their antimicrobial properties. Studies have shown that such compounds can be effective against a range of microbial pathogens. This makes them valuable in the development of new antimicrobial agents, potentially addressing the growing concern of antibiotic resistance (Bondock, Rabie, Etman, & Fadda, 2008).

Potential in Cancer Research

The structural framework of this compound also shows promise in cancer research. Analogues of this compound have been synthesized and evaluated for their anticancer activity. Such studies are crucial for the development of novel chemotherapeutic agents (Kumar et al., 2013).

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its biological activity, optimizing its synthesis, and studying its reactivity.